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Compound of Interest

Compound Name: D-Proline, 1-acetyl-2-methyl-

CAS No.: 1268520-12-2

Cat. No.: B566922

Get Quote

Design, Synthesis, and Application in Peptidomimetic
Drug Discovery
Executive Summary & Chemical Identity
-Acetyl-

-methyl-D-proline (1-acetyl-2-methyl-D-proline) is a highly specialized, non-proteinogenic amino
acid derivative used primarily as a conformational constraint in peptide drug design. Unlike
canonical proline, which restricts the backbone dihedral angle

to approximately -60°, the introduction of the

-methyl group at the C2 position creates a quaternary center that severely restricts both

and

angles.

This molecule serves two critical functions in medicinal chemistry:

Conformational Locking: It forces peptide backbones into specific secondary structures, most

notably the
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-helix or

-turn (Type I/III), via the gem-dimethyl effect (Thorpe-Ingold effect).

Proteolytic Resistance: The quaternary center and D-stereochemistry render the adjacent

peptide bond nearly impervious to standard proteases (e.g., chymotrypsin,

carboxypeptidases), significantly extending the half-life of peptide therapeutics.

Chemical Profile
Property Specification

IUPAC Name
(R)-1-acetyl-2-methylpyrrolidine-2-carboxylic

acid

Common Name
-Acetyl-

-methyl-D-proline

Molecular Formula

Stereochemistry
D-Enantiomer (R-configuration at

-carbon)

Key Structural Feature
Quaternary

-carbon (Tetrasubstituted)

Primary Application
Peptidomimetics, HCV Protease Inhibitors,

BACE1 Inhibitors

Synthetic Architecture: The Seebach Protocol
The synthesis of

-methyl-D-proline is non-trivial due to the difficulty of generating a quaternary stereocenter with
high enantiomeric excess (ee). The industry-standard approach relies on Self-Regeneration of
Stereocenters (SRS), developed by Dieter Seebach. This method uses the inherent chirality of
the starting D-Proline to generate a temporary auxiliary (oxazolidinone), which directs the
incoming electrophile.
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Mechanistic Workflow
Acetalization: D-Proline is condensed with pivalaldehyde. The bulky tert-butyl group directs

the formation of a specific diastereomer.

Enolization: Treatment with Lithium Diisopropylamide (LDA) generates a planar enolate. The

tert-butyl group sterically shields one face of the ring.

Electrophilic Attack: Methyl iodide (MeI) attacks from the face trans to the tert-butyl group,

inverting the original center but preserving chiral memory relative to the auxiliary.

Hydrolysis & Acetylation: The auxiliary is removed, and the secondary amine is acetylated.

Visual Synthesis Pathway
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Figure 1: The Seebach Self-Regeneration of Stereocenters (SRS) pathway for synthesizing

quaternary proline derivatives.

Detailed Experimental Protocol
Note: This protocol describes the synthesis of the parent

-methyl-D-proline followed by N-acetylation. All reactions involving LDA must be performed
under strictly anhydrous conditions (Argon/Nitrogen atmosphere).

Step 1: Formation of the Seebach Oxazolidinone
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Reagents: D-Proline (1.0 eq), Pivalaldehyde (3.0 eq), Trifluoroacetic acid (cat.), Pentane.

Procedure: Suspend D-Proline in pentane. Add pivalaldehyde and acid catalyst. Reflux with

a Dean-Stark trap to remove water continuously for 24–48 hours.[1]

Workup: Wash with dilute

, dry over

, and concentrate.

Result: The product is the cis-2-tert-butyl-1-aza-3-oxabicyclo[3.3.0]octan-4-one.[1] The cis-

fusion is thermodynamically favored.

Step 2: -Methylation (The Critical Step)
Reagents: LDA (1.1 eq), Dry THF, Methyl Iodide (1.5 eq).

Procedure:

Cool a solution of the oxazolidinone in THF to -78°C.

Add LDA slowly via syringe pump to generate the enolate (color change often observed).

Stir for 30–45 mins.

Add Methyl Iodide (MeI). The bulky tert-butyl group on the acetal face forces the methyl

group to attack from the opposite face (trans-addition).

Allow to warm to -30°C over 2 hours.

Validation: Check via TLC or GC-MS. The starting material spot should disappear.

Step 3: Hydrolysis & Acetylation
Hydrolysis: Reflux the methylated intermediate in 6N HCl for 4–6 hours. This cleaves the

pivalaldehyde auxiliary. Concentrate to dryness to yield

-methyl-D-proline hydrochloride.

Acetylation:
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Dissolve the crude amino acid salt in DCM/Pyridine (1:1).

Add Acetic Anhydride (

, 1.2 eq) at 0°C.

Stir at room temperature for 2 hours.

Purification: Acidify to pH 2, extract with EtOAc. The N-acetylated product is usually an oil

or low-melting solid.

Pharmacological & Structural Applications
Conformational Analysis: The "Lock" Mechanism
The addition of the methyl group at the

-position introduces severe steric clashes if the backbone attempts to adopt extended
conformations (like

-sheets).

(Phi) Constraint: Locked near -60° ± 10°.

(Psi) Constraint: Highly restricted. Unlike Proline, which can access the polyproline II helix (

) and

-helical regions,

-methyl-proline strongly favors the helical region (

) or the fully extended

conformation, depending on solvation.

cis/trans Isomerism: The N-acetyl group can undergo cis-trans isomerization. However, the

-methyl group destabilizes the trans isomer relative to native proline, often increasing the
population of the cis amide bond, which is crucial for nucleating

-turns.
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Therapeutic Relevance
Application Area Mechanism of Action

HCV Protease Inhibitors

The rigid core fits into the shallow S2 pocket of

the NS3/4A protease, improving binding affinity

over flexible analogues.

Neurokinin Antagonists

Used in Substance P analogues to prevent

enzymatic degradation while maintaining

receptor recognition.

BACE1 Inhibitors

(Alzheimer's) The gem-dimethyl effect pre-

organizes the inhibitor in the bioactive

conformation, reducing the entropic penalty of

binding.
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Figure 2: Mechanistic impact of alpha-methylation on peptide stability and conformation.
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Analytical Characterization
To validate the synthesis of 1-acetyl-2-methyl-D-proline, researchers should look for specific

NMR signatures that differentiate it from the unmethylated precursor.

NMR (CDCl

):

ppm: Singlet (3H) corresponding to the

-methyl group. (Crucial diagnostic signal; native proline lacks this).

ppm: Singlet (3H) for the N-acetyl methyl.

ppm: Multiplets for the

-protons (ring

adjacent to Nitrogen).

NMR:

Quaternary Carbon: A signal around

ppm indicates the tetrasubstituted

-carbon. Native proline shows a CH signal here; DEPT-135 will show this peak
disappearing (quaternary) for the methyl derivative, whereas it is positive (CH) for native
proline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [Technical Monograph: -Acetyl- -Methyl-D-Proline].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b566922/docs#technical-monograph-acetyl-methyl-d-
proline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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